Cas no 2349817-87-2 (methyl (2S)-2-amino-5-fluoro-5-methylhexanoate)

• Product Name: methyl (2S)-2-amino-5-fluoro-5-methylhexanoate
• CAS No: 2349817-87-2
• MF: C₈H₁₆FNO₂
• MW: 177.216546058655
• CID: 5560381
• PubChem ID: 165998401
• Update Time: 2023-07-07

methyl (2S)-2-amino-5-fluoro-5-methylhexanoate Chemical and Physical Properties

Names and Identifiers

• EN300-32876414
• 2349817-87-2
• methyl (2S)-2-amino-5-fluoro-5-methylhexanoate

• Inchi： 1S/C8H16FNO2/c1-8(2,9)5-4-6(10)7(11)12-3/h6H,4-5,10H2,1-3H3/t6-/m0/s1
• InChI Key： GRURJHCTRKPDKJ-LURJTMIESA-N
• SMILES： FC(C)(C)CC[C@@H](C(=O)OC)N

Computed Properties

• Exact Mass: 177.11650692g/mol
• Monoisotopic Mass: 177.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų